BENGHE Foundational & Exploratory

Check Availability & Pricing

3:3 fluorotelomer carboxylic acid (3:3 FTCA)
structure

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest
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Compound Name: d
aci

cat. No.: B1350591

An In-depth Technical Guide to 3:3 Fluorotelomer Carboxylic Acid (3:3 FTCA)

Introduction

3:3 Fluorotelomer Carboxylic Acid (3:3 FTCA) is a member of the vast family of per- and
polyfluoroalkyl substances (PFAS), synthetic compounds characterized by their extreme
persistence in the environment, leading to their designation as "forever chemicals".[1]
Specifically, 3:3 FTCA is a polyfluoroalkyl substance, meaning it has a carbon chain that is
partially, but not fully, fluorinated.[2][3] It is recognized as an environmental contaminant found
in various matrices, including sea and river water, and is a metabolic and environmental
breakdown product of larger, more complex fluorotelomer-based compounds used in industrial
and commercial applications.[2][3][4] This guide provides a detailed overview of the chemical
structure, properties, analytical protocols, and known biological pathways of 3:3 FTCA for
researchers and professionals in drug development and environmental science.

Chemical Structure and Properties

3:3 FTCA, with the IUPAC name 4,4,5,5,6,6,6-heptafluorohexanoic acid, is a medium-chain
fatty acid.[5] Its structure consists of a three-carbon perfluorinated tail attached to a three-
carbon carboxylic acid moiety.[5] This unique structure imparts specific chemical and physical
properties that influence its environmental fate and biological interactions.

Data Presentation: Physicochemical Properties
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The key identifiers and computed properties for 3:3 FTCA are summarized in the table below

for easy reference and comparison.

Property

Value

Reference

IUPAC Name

4,4,5,5,6,6,6-

heptafluorohexanoic acid

[2](5]

Common Synonyms

3:3 FTCA, 2H,2H,3H,3H-
Perfluorohexanoic acid, 3-

Perfluoropropyl Propanoic Acid

[21(5](61[7]

CAS Number 356-02-5 2115161 7]
Molecular Formula CeHsF702 [2][51161[7]
Molecular Weight 242.09 g/mol [516]17]

Canonical SMILES

O=C(O)CCC(F)(F)C(F)(F)C(F)
(F)F

[2][6]

INChl=1S/C6H5F702/c7-4(8,2-
1-

InChl [2][5]
3(14)15)5(9,10)6(11,12)13/h1-
2H2,(H,14,15)

ISFKSWMQWIRDNC-

InChlKey [2][5]

UHFFFAOYSA-N
N Soluble in Chloroform,
Solubility [2]

Methanol, and Ethanol.

Purity (Commercial)

=295%

[2]

Visualization: Chemical Structure of 3:3 FTCA

Caption: 2D structure of 4,4,5,5,6,6,6-heptafluorohexanoic acid (3:3 FTCA).

Experimental Protocols
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Protocol 1: Analysis of 3:3 FTCA in Environmental
Samples

The standard method for the detection and quantification of 3:3 FTCA in aqueous, soil, and
tissue samples is Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).[8][9] EPA
Method 1633A provides a framework for solid samples like soil and tissue.[10] The general
workflow involves sample extraction, cleanup, and instrumental analysis.

Methodology:

o Sample Preparation & Fortification:
o Aqueous samples are typically dechlorinated and preserved.[8]
o Soil and tissue samples undergo homogenization.[10]

o Prior to extraction, all samples are fortified with a known quantity of an isotopically labeled
internal standard (e.g., 3C-labeled PFCA) to ensure accurate quantification via the isotope
dilution technique.[8]

o Extraction:

o Agueous Samples: Solid-Phase Extraction (SPE) is commonly used. The sample is
passed through an SPE cartridge (e.g., containing coconut charcoal or other sorbent),
which retains the PFAS analytes.[8]

o Solid Samples (Soil/Tissue): Automated solvent extraction systems can be utilized. The
sample is extracted with a suitable solvent (e.g., methanol or acetonitrile) under elevated
temperature and pressure to enhance efficiency.[10]

e Elution and Cleanup:

o The analytes are eluted from the SPE cartridge or extraction cell using a small volume of
solvent, such as dichloromethane or methanol.[8][10]

o The extract may undergo a cleanup step using carbon or other materials to remove
interfering matrix components.[8]
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e LC-MS/MS Analysis:

o An aliquot of the final extract is injected into a liquid chromatograph equipped with a C18
or similar analytical column.[8]

o The analytes are separated based on their retention time.

o The eluent is introduced into a tandem mass spectrometer (MS/MS), which identifies and
guantifies the analytes by comparing their mass spectra and retention times to those of
certified reference standards.[8][9]

Visualization: Analytical Workflow for 3:3 FTCA
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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